Cas no 995-14-2 (Phosphonic acid,P-[(diethylamino)methyl]-, diethyl ester)

• Product name: Phosphonic acid,P-[(diethylamino)methyl]-, diethyl ester
• CAS No: 995-14-2
• MF: C₉H₂₂NO₃P
• MW: 223.249643802643
• CID: 809119
• PubChem ID: 70444

Phosphonic acid,P-[(diethylamino)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(diethylamino)methyl]-, diethyl ester
• diethyl [(diethylamino)methyl]phosphonate
• N-(diethoxyphosphorylmethyl)-N-ethylethanamine
• diethyl[(diethylamino)methyl]phosphonate
• NS00042615
• SCHEMBL5050661
• diethyl diethylaminomethylphosphonate
• NSC 43646
• Diethyl ((diethylamino)methyl)phosphonate
• EINECS 213-622-4
• NSC-43646
• DTXSID00244088
• NSC43646
• 995-14-2

• Inchi： InChI=1S/C9H22NO3P/c1-5-10(6-2)9-14(11,12-7-3)13-8-4/h5-9H2,1-4H3
• InChI Key： GMMMKWMWVWJBNW-UHFFFAOYSA-N
• SMILES： CCN(CC)CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 223.134
• Monoisotopic Mass: 223.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.009
• Boiling Point: 273.7°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.435
• PSA: 48.58000
• LogP: 2.55180